Cas no 762241-01-0 (2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole)

• Product Name: 2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• CAS No: 762241-01-0
• MF: C₅H₄ClF₃N₂O
• MW: 200.546270370483
• CID: 3182591
• PubChem ID: 69907933
• Update Time: 2025-04-21

2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-OXADIAZOLE, 2-(1-CHLOROETHYL)-5-(TRIFLUOROMETHYL)-
• EN300-114963
• AKOS019275001
• WSULFVXKZINGRT-UHFFFAOYSA-N
• 2-(1-chloroethyl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• 762241-01-0
• DB-103384
• 995-397-9
• MFB24101
• SCHEMBL6823997

• Inchi： 1S/C5H4ClF3N2O/c1-2(6)3-10-11-4(12-3)5(7,8)9/h2H,1H3
• InChI Key： WSULFVXKZINGRT-UHFFFAOYSA-N
• SMILES： ClC(C)C1=NN=C(C(F)(F)F)O1

Computed Properties

• Exact Mass: 199.9964249Da
• Monoisotopic Mass: 199.9964249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų